Cas no 2228124-13-6 (methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate
• CAS No: 2228124-13-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6046329
• PubChem ID: 165667830
• Update Time: 2025-08-05

methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate
• 2228124-13-6
• EN300-1831777
• methyl 2-amino-2-[1-(3-methylpyridin-2-yl)cyclopropyl]acetate

• Inchi： 1S/C12H16N2O2/c1-8-4-3-7-14-10(8)12(5-6-12)9(13)11(15)16-2/h3-4,7,9H,5-6,13H2,1-2H3
• InChI Key： XPOBQZSRMIRUDH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C(C)=CC=CN=2)CC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate

Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate (CAS No. 2228124-13-6): A Comprehensive Overview

Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate, identified by its CAS number 2228124-13-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amino and ester moieties, makes it a versatile candidate for further chemical manipulation and biological evaluation.

The compound's structure consists of a cyclopropyl ring substituted with a pyridine derivative, enhancing its pharmacological profile. The 3-methylpyridin-2-yl moiety is particularly noteworthy, as it introduces aromaticity and potential hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems. This feature positions the compound as a promising scaffold for the design of novel therapeutic agents.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways effectively. Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate aligns with this trend, as it offers a unique combination of structural features that could be exploited for therapeutic purposes. Its cyclopropyl group, known for its stability and rigidity, contributes to the molecule's overall shape and binding affinity, making it an attractive candidate for further investigation.

Current research in medicinal chemistry increasingly focuses on the identification and optimization of bioactive molecules with minimal side effects. The structural complexity of Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate suggests that it may possess properties that could lead to the development of drugs with improved selectivity and efficacy. For instance, the pyridine ring can serve as a hydrogen bond acceptor, which is essential for target binding in many biological processes.

The compound's potential applications extend to various therapeutic areas. One notable area is oncology, where small molecules are being actively explored to inhibit the growth and proliferation of cancer cells. The unique structural features of Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate make it a candidate for designing inhibitors targeting specific oncogenic pathways. Additionally, its ability to interact with biological targets through multiple binding sites could enhance its pharmacological activity.

Another promising application lies in the field of neurology. Neurodegenerative diseases such as Alzheimer's and Parkinson's are major health challenges worldwide. The development of new drugs that can cross the blood-brain barrier and modulate neural activity is crucial. Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate's structural features may facilitate its ability to interact with neural receptors and transport mechanisms, making it a potential lead compound for neuroprotective therapies.

In vitro studies have begun to explore the biological activity of Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to disease pathways. These initial results are encouraging and warrant further investigation into its mechanism of action and potential therapeutic benefits. The compound's interaction with biological targets remains an area of active research, with several groups exploring its potential in drug discovery programs.

The synthesis of Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, but optimizing reaction conditions remains crucial for achieving the desired product quality.

In conclusion, Methyl 2-amino-2-1-(3-methylpyridin-2-yl)cyclopropylacetate (CAS No. 2228124-13-6) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents with applications in various therapeutic areas, including oncology and neurology. Further research is needed to fully elucidate its biological activity and explore its potential as a lead compound for drug development.